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Compound of Interest

Compound Name: 4-Iodobenzoic Acid-13C6

Cat. No.: B12413673 Get Quote

An In-depth Technical Guide to 4-Iodobenzoic Acid-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, applications, and

relevant experimental protocols for 4-Iodobenzoic Acid-¹³C₆. This isotopically labeled

compound is a crucial tool in modern analytical and pharmaceutical research.

Core Chemical Properties
4-Iodobenzoic Acid-¹³C₆ is the stable isotope-labeled version of 4-Iodobenzoic acid, where all

six carbon atoms in the benzene ring are ¹³C isotopes. This labeling provides a distinct mass

signature, making it an ideal internal standard for mass spectrometry-based quantitative

analysis. While its chemical reactivity is analogous to its unlabeled counterpart, its physical

properties are dominated by the increased molecular weight.

Physical and Chemical Data
The fundamental properties of 4-Iodobenzoic Acid-¹³C₆ are summarized below. The data for the

unlabeled analogue (4-Iodobenzoic Acid) are provided for comparison, as many physical

properties are nearly identical.
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Property
Value (4-
Iodobenzoic Acid-
¹³C₆)

Value (4-
Iodobenzoic Acid)

Citations

Molecular Formula ¹³C₆C₁H₅IO₂ C₇H₅IO₂ [1]

Molecular Weight
254.06 g/mol

(calculated)
248.02 g/mol [2][3]

Appearance
White to off-white

solid/powder

White to off-white

powder or crystals
[2][4][5]

Melting Point
Not specified,

expected ~270-273°C
270-273 °C [6][7]

Solubility Not specified

Slightly soluble in

water; Soluble in

alcohol and ether.

[5]

CAS Number Not available 619-58-9 [2][3]

IUPAC Name
4-Iodobenzoic acid-

¹³C₆
4-Iodobenzoic acid [2]

Spectroscopic Data
Spectroscopic analysis is critical for confirming the identity and purity of 4-Iodobenzoic Acid-

¹³C₆.

Mass Spectrometry (MS): The key feature of the labeled compound is its mass spectrum.

The molecular ion peak will be shifted by +6 m/z units compared to the unlabeled standard

due to the six ¹³C atoms. This distinct mass difference is the basis for its use as an internal

standard in quantitative LC-MS or GC-MS assays.[8] The unlabeled compound shows a

prominent peak at m/z 248.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will be very similar to the unlabeled compound,

showing signals corresponding to the aromatic protons.
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¹³C NMR: The ¹³C NMR spectrum is significantly different. The signals for the six benzene

ring carbons will be present, but their coupling patterns with adjacent ¹³C atoms will be

complex. This can be a powerful tool for structural confirmation.[9][10]

Infrared (IR) Spectroscopy: The IR spectrum is expected to be nearly identical to that of the

unlabeled 4-Iodobenzoic acid, showing characteristic peaks for the carboxylic acid O-H and

C=O stretches, as well as aromatic C-H and C=C vibrations.[3]

Applications in Research and Drug Development
The primary utility of 4-Iodobenzoic Acid-¹³C₆ stems from its isotopic label.

Internal Standard: Its most common application is as an internal standard for the accurate

quantification of unlabeled 4-Iodobenzoic acid or its derivatives in complex biological

matrices using mass spectrometry (LC-MS, GC-MS).[8] By adding a known amount of the

¹³C₆-labeled standard to a sample, variations in sample preparation and instrument response

can be normalized, leading to highly accurate results.

Tracer Studies: It can be used as a tracer in metabolic studies to follow the fate of 4-

Iodobenzoic acid or related drug candidates in vitro and in vivo.[1][8]

Pharmaceutical Synthesis Intermediate: The unlabeled 4-Iodobenzoic acid is a versatile

building block in organic synthesis and pharmaceutical development.[11][12] It serves as a

key intermediate in the synthesis of various active pharmaceutical ingredients (APIs),

including anti-inflammatory, analgesic, and anti-cancer agents.[11][12][13] The labeled

version can be used to synthesize labeled APIs for pharmacokinetic and drug metabolism

studies.

Experimental Protocols
General Synthesis of 4-Iodobenzoic Acid
While a specific protocol for the ¹³C₆ labeled version is not publicly detailed, it would follow

established synthetic routes for the unlabeled compound, starting from a ¹³C₆-labeled precursor

like ¹³C₆-benzene. A common laboratory-scale synthesis involves the diazotization of an

aminobenzoic acid followed by a Sandmeyer-type reaction.[14][15]
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Example Reaction Scheme (for unlabeled): p-Aminobenzoic acid → (Diazotization with

NaNO₂/HCl) → Diazonium Salt → (Reaction with KI) → 4-Iodobenzoic acid

General Laboratory Procedure:

Diazotization: p-Aminobenzoic acid is dissolved in an aqueous solution of a strong acid (e.g.,

hydrochloric acid).[14]

The solution is cooled to below 5°C in an ice bath.[14]

A solution of sodium nitrite in water is added slowly while maintaining the low temperature to

form the diazonium salt.[14]

Iodination: A solution of potassium iodide is prepared.[14]

The cold diazonium salt solution is added to the potassium iodide solution. The diazonium

group is replaced by iodine, often with the evolution of nitrogen gas.[14]

Isolation and Purification: The resulting crude 4-Iodobenzoic acid precipitates from the

solution. It is collected by vacuum filtration.[14]

Purification is typically achieved by recrystallization from a suitable solvent such as an

ethanol/water mixture or by sublimation under vacuum.[6]

Quantitative Analysis Workflow using LC-MS
This workflow illustrates the use of 4-Iodobenzoic Acid-¹³C₆ as an internal standard for

quantifying an unlabeled analyte (e.g., a drug candidate derived from 4-Iodobenzoic acid).

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample
(e.g., Plasma, Tissue)

Spike with Known Amount of
4-Iodobenzoic Acid-¹³C₆ (Internal Standard)

Protein Precipitation &
Solid Phase Extraction (SPE)

Liquid Chromatography
(Separation)

Inject Extract Tandem Mass Spectrometry
(Detection & Quantification)

Peak Area Integration
(Analyte & Internal Standard)

Calculate Peak Area Ratio
(Analyte / IS)

Determine Analyte Concentration
from Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Safety and Handling
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Based on the Safety Data Sheet (SDS) for the unlabeled 4-Iodobenzoic acid, the following

hazards should be noted. Users must consult the specific SDS for 4-Iodobenzoic Acid-¹³C₆

from their supplier.

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[2][16][17]

Precautionary Statements:

Prevention: Avoid breathing dust. Wash skin thoroughly after handling. Use only in a well-

ventilated area. Wear protective gloves, eye protection, and face protection.[4][18]

Response:

IF ON SKIN: Wash with plenty of water.[18]

IF INHALED: Remove person to fresh air and keep comfortable for breathing.[18]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[18]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[4]

[18]

Logical Relationships in Synthesis and Application
The following diagram illustrates the central role of 4-Iodobenzoic Acid-¹³C₆, from its synthesis

to its primary application as an analytical tool.
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Caption: Relationship between the synthesis and application of 4-Iodobenzoic Acid-¹³C₆.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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